Cas no 2034227-22-8 (N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(2-methoxyphenyl)acetamide)

• Product Name: N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(2-methoxyphenyl)acetamide
• CAS No: 2034227-22-8
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 6290033
• PubChem ID: 119105245
• Update Time: 2025-10-21

N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(2-methoxyphenyl)acetamide
• N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-2-(2-methoxyphenyl)acetamide
• AKOS026699038
• N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-2-(2-methoxyphenyl)acetamide
• N-((6-(furan-3-yl)pyridin-3-yl)methyl)-2-(2-methoxyphenyl)acetamide
• F6560-7610
• 2034227-22-8

• Inchi： 1S/C19H18N2O3/c1-23-18-5-3-2-4-15(18)10-19(22)21-12-14-6-7-17(20-11-14)16-8-9-24-13-16/h2-9,11,13H,10,12H2,1H3,(H,21,22)
• InChI Key： CDDQLUBQSUGXEO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CC(NCC1=CN=C(C2=COC=C2)C=C1)=O

Computed Properties

• Exact Mass: 322.13174244g/mol
• Monoisotopic Mass: 322.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(2-methoxyphenyl)acetamide

N-{6-(Furan-3-yl)pyridin-3-ylmethyl}-2-(2-methoxyphenyl)acetamide: A Comprehensive Overview

The compound N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(2-methoxyphenyl)acetamide (CAS No. 2034227-22-8) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

N-{6-(Furan-3-yl)pyridin-3-ylmethyl}-2-(2-methoxyphenyl)acetamide is characterized by its complex molecular architecture, which includes a pyridine ring substituted with a furan moiety and an acetamide group attached to a methoxy-substituted phenyl ring. The presence of these functional groups endows the compound with diverse chemical properties, including strong electronic interactions and potential bioavailability, which are critical for its application in drug design.

Recent studies have highlighted the compound's ability to modulate key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, researchers have demonstrated that N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(2-methoxyphenyl)acetamide exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic interventions. Moreover, its ability to inhibit specific enzymes associated with disease progression has further underscored its potential as a lead compound in drug discovery.

The synthesis of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(2-methoxyphenyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of this synthesis, enabling researchers to produce the compound in higher yields while maintaining its structural integrity. This advancement has facilitated further exploration of its pharmacokinetic properties and bioavailability.

From a materials science perspective, N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(2-methoxyphenyl)acetamide has shown promise as a building block for advanced materials, such as organic semiconductors and stimuli-responsive polymers. Its electronic properties, particularly the conjugation between the pyridine and furan rings, make it an attractive candidate for applications in flexible electronics and energy storage devices.

In conclusion, N-{6-(furan-3-y l}pyridin{[}3{]} ylm ethy l}- 1 ( ) - - - - - - - - - - - - - - - l}l}l}l}l}l}l}l}l}l}l}l}l}l}l}l}}}}}}}}}}}}}}}}}}}}}}}}}}}}}}} acetamide (CAS No. 1 ) represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in future research and development efforts.